N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H17N3O4/c1-13-4-5-15(22-25-20-18(29-22)3-2-8-23-20)11-16(13)24-21(26)14-6-7-17-19(12-14)28-10-9-27-17/h2-8,11-12H,9-10H2,1H3,(H,24,26)
• InChI Key: PGDNQJKUOCPXBY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC5=C(C=C4)OCCO5

Description

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as GSK-3 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as a selective inhibitor of this compound, which is involved in the phosphorylation of tau protein and beta-amyloid precursor protein, both of which are implicated in the pathogenesis of Alzheimer's disease. By inhibiting this compound, the compound reduces the production of beta-amyloid peptides and tau protein phosphorylation, thereby potentially slowing down the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various animal models and cell-based assays. The compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and bipolar disorder. It has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its specificity for this compound, which allows for targeted inhibition of the enzyme without affecting other cellular processes. However, the compound has limitations in terms of its solubility and stability, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of more potent and selective this compound inhibitors based on the structure of this compound. Additionally, further studies are needed to investigate the potential therapeutic applications of the compound in other neurological disorders and to elucidate its mechanism of action in more detail.

Synthesis Methods

The synthesis of N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves several steps, including the condensation of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid with 2-amino-5-methylpyridine to form the intermediate product, which is then reacted with ethyl chloroformate and triethylamine to yield the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, bipolar disorder, and schizophrenia. The compound has been shown to inhibit glycogen synthase kinase-3 (this compound), a key enzyme involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis.